Cas no 89969-99-3 (1H-Indole, 1,2-dimethyl-3-(3-methyl-1H-pyrrol-2-yl)-)

• Product name: 1H-Indole, 1,2-dimethyl-3-(3-methyl-1H-pyrrol-2-yl)-
• CAS No: 89969-99-3
• MF: C₁₅H₁₆N₂
• MW: 224.300943374634
• CID: 584476
• PubChem ID: 13214535

1H-Indole, 1,2-dimethyl-3-(3-methyl-1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 1,2-dimethyl-3-(3-methyl-1H-pyrrol-2-yl)-
• 1,2-dimethyl-3-(3-methyl-1H-pyrrol-2-yl)indole
• 1,2-Dimethyl-3-(3-methyl-1H-pyrrol-2-yl)-1H-indole
• 89969-99-3
• DTXSID30528722

• Inchi： InChI=1S/C15H16N2/c1-10-8-9-16-15(10)14-11(2)17(3)13-7-5-4-6-12(13)14/h4-9,16H,1-3H3
• InChI Key： PWWSMVWEKTXMPK-UHFFFAOYSA-N
• SMILES： CC1=C(NC=C1)C2=C(N(C3=CC=CC=C32)C)C

Computed Properties

• Exact Mass: 224.131348519g/mol
• Monoisotopic Mass: 224.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.7Ų